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Compound of Interest

Compound Name: 1,12-Dibromododecane-d24

Cat. No.: B15554687

Technical Guide: 1,12-Dibromododecane-d24

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to 1,12-Dibromododecane-d24. While a specific Certificate of Analysis

was not located, this document synthesizes available data from various chemical and spectral
databases.

Physicochemical Properties

The following tables summarize the key physical and chemical properties of 1,12-
Dibromododecane-d24 and its non-deuterated analog.

Table 1: Properties of 1,12-Dibromododecane-d24
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Property Value Source
Molecular Formula C12Brz2D24 [1]
Molecular Weight 352.275 g/mol [1]
Exact Mass 350.175 Da [1]
Density 1.3+0.1 g/cm3 [1]
Boiling Point 362.8 £ 0.0 °C at 760 mmHg [1]
Flash Point 180.2 +18.2 °C [1]
LogP 6.85 [1]
Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [1]
Index of Refraction 1.490 [1]

Table 2: Properties of 1,12-Dibromododecane (Non-deuterated)

Property Value Source
CAS Number 3344-70-5 [21[31[41[5]
Molecular Formula C12H24Br2 [21[31[41[5]
Molecular Weight 328.13 g/mol [2][5]
Assay 98%

Melting Point 38-42 °C [3][6]
Boiling Point 215 °C at 15 mmHg [6]

Form Solid

Experimental Protocols

While specific experimental details for a Certificate of Analysis of 1,12-Dibromododecane-d24
are not available, standard analytical techniques for the characterization of similar compounds
include:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
determine the chemical structure and confirm the deuteration of the molecule. For the non-
deuterated form, *H NMR and 3C NMR data are available.[7][8]

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is employed to assess
the purity of the compound and confirm its molecular weight. The NIST Mass Spectrometry
Data Center provides GC-MS data for 1,12-Dibromododecane.[2]

« Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in
the molecule.[4][8]

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for a deuterated compound
like 1,12-Dibromododecane-d24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,12-Dibromododecane-d24 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554687#1-12-dibromododecane-d24-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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